Cas no 1233954-90-9 (5-Nitro-n-(piperidin-4-yl)pyridin-2-amine hydrochloride)

• Product Name: 5-Nitro-n-(piperidin-4-yl)pyridin-2-amine hydrochloride
• CAS No: 1233954-90-9
• MF: C₁₀H₁₅ClN₄O₂
• MW: 258.704700708389
• CID: 2169942
• PubChem ID: 53255776
• Update Time: 2025-07-21

5-Nitro-n-(piperidin-4-yl)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-n-(piperidin-4-yl)pyridin-2-amine hydrochloride
• DB-242657
• KS-5595
• 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine HCl
• 1233954-90-9
• 5-nitro-N-piperidin-4-ylpyridin-2-amine;hydrochloride
• AKOS026671663
• 5-Nitro-N-(piperidin-4-yl)pyridin-2-aminehydrochloride

• MDL： MFCD17014104
• Inchi： 1S/C10H14N4O2.ClH/c15-14(16)9-1-2-10(12-7-9)13-8-3-5-11-6-4-8;/h1-2,7-8,11H,3-6H2,(H,12,13);1H
• InChI Key： OWWBIZJCBWAVQQ-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CN=C(C=C1)NC1CCNCC1)=O

Computed Properties

• Exact Mass: 258.0883534Da
• Monoisotopic Mass: 258.0883534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų

5-Nitro-n-(piperidin-4-yl)pyridin-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Nitro-n-(piperidin-4-yl)pyridin-2-amine hydrochloride

Comprehensive Overview of 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride (CAS No. 1233954-90-9)

5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride is a chemically synthesized compound with significant relevance in pharmaceutical research and development. Its CAS number, 1233954-90-9, serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. This compound belongs to the class of nitro-substituted pyridine derivatives, which are widely studied for their potential applications in medicinal chemistry and drug discovery.

The molecular structure of 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride features a pyridine ring substituted with a nitro group at the 5-position and a piperidin-4-ylamino group at the 2-position. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the compound has garnered attention due to its potential role in addressing drug-resistant infections and chronic inflammatory conditions. With the rise of antibiotic resistance, scientists are exploring novel chemical entities like 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride to develop next-generation antimicrobial agents. Its mechanism of action, though not fully elucidated, is believed to involve interference with bacterial cell signaling pathways.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound enhances its stability and solubility, which are critical factors for drug formulation and bioavailability. This aspect is particularly relevant given the increasing focus on oral drug delivery systems in the pharmaceutical industry. The compound's physicochemical properties, such as its pKa and logP values, are frequently studied to optimize its performance in preclinical models.

The compound's relevance extends to central nervous system (CNS) drug development, as the piperidine moiety is a common feature in many neuroactive molecules. Researchers are investigating its potential as a precursor for neuroprotective agents or cognitive enhancers, aligning with the growing interest in neurodegenerative disease therapeutics. Its ability to cross the blood-brain barrier is a subject of ongoing research, with implications for treating conditions like Alzheimer's and Parkinson's diseases.

Quality control and analytical characterization of 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency and purity, which are essential for reliable research outcomes. The compound's stability under various storage conditions is also a key consideration for long-term studies.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for this compound. The pharmaceutical industry's shift toward environmentally friendly processes has led to investigations into catalytic methods and solvent alternatives that reduce waste and energy consumption while maintaining high yields. This aligns with global trends in sustainable drug manufacturing and corporate social responsibility in the life sciences sector.

The patent landscape surrounding 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride reflects its commercial potential, with several applications claiming its use in various therapeutic areas. Intellectual property considerations are crucial for organizations working with this compound, particularly in the competitive field of small molecule drug discovery. Its structural features make it a versatile building block for generating novel chemical entities with improved pharmacological profiles.

From a regulatory standpoint, proper handling and documentation of 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride are essential for compliance with international chemical control frameworks. While not classified as hazardous under standard protocols, appropriate safety measures should be observed during laboratory work, consistent with general principles of chemical hygiene and laboratory safety.

Future research directions for this compound may focus on structure-activity relationship (SAR) studies to optimize its biological effects. The integration of computational chemistry and molecular modeling techniques can accelerate this process, reducing the time and cost associated with traditional drug discovery approaches. As personalized medicine gains traction, derivatives of this compound may find applications in tailored therapeutic regimens based on individual patient profiles.

The scientific community continues to explore the full potential of 5-Nitro-N-(piperidin-4-yl)pyridin-2-amine hydrochloride, with publications and conference presentations gradually revealing new aspects of its chemistry and applications. Its role in addressing current healthcare challenges, from infectious diseases to neurological disorders, makes it a compound of significant interest in both academic and industrial research settings.